11-[(5Z)-5-(5-bromo-1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]undecanoic acid

• Molecular Formula: C23H27BrN2O4S2
• Molecular Weight: 539.5 g/mol
• IUPAC Name: 11-[(5Z)-5-(5-bromo-1-methyl-2-oxoindol-3-ylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]undecanoic acid
• InChI: InChI=1S/C23H27BrN2O4S2/c1-25-17-12-11-15(24)14-16(17)19(21(25)29)20-22(30)26(23(31)32-20)13-9-7-5-3-2-4-6-8-10-18(27)28/h11-12,14H,2-10,13H2,1H3,(H,27,28)/b20-19-
• InChI Key: ZUXYUUCZLKXUSG-VXPUYCOJSA-N
• Isomeric SMILES: CN1C2=C(C=C(C=C2)Br)/C(=C/3\C(=O)N(C(=S)S3)CCCCCCCCCCC(=O)O)/C1=O
• Canonical SMILES: CN1C2=C(C=C(C=C2)Br)C(=C3C(=O)N(C(=S)S3)CCCCCCCCCCC(=O)O)C1=O

Description

This compound is a brominated indole-thiazolidinone derivative with a long undecanoic acid chain. Its molecular formula is C₂₂H₂₅BrN₂O₄S₂, with an average molecular mass of 525.476 g/mol and a monoisotopic mass of 524.043911 g/mol . The (5Z)-stereochemistry indicates a cis configuration at the double bond connecting the indole and thiazolidinone moieties. The undecanoic acid chain confers amphiphilic properties, facilitating membrane permeability and interactions with hydrophobic targets .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural differences and similarities with related compounds:

Compound Name / Identifier	Substituents on Indole/Thiazolidinone	Molecular Formula	Average Mass (g/mol)	Key Features	Reference
Target Compound (11-[(5Z)-5-(5-Bromo-1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]undecanoic acid)	5-Bromo, 1-methyl, undecanoic acid	C₂₂H₂₅BrN₂O₄S₂	525.476	Bromine enhances electronic properties; undecanoic acid improves solubility
11-[(5Z)-5-(1-Methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]undecanoic acid	1-Methyl, undecanoic acid	C₂₃H₂₈N₂O₄S₂	460.607	Lacks bromine; lower molecular weight but similar pharmacokinetic profile
4-[(5Z)-5-(1-Methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzoic acid	1-Methyl, benzoic acid	C₂₀H₁₅N₂O₄S₂	436.474	Shorter chain; benzoic acid enhances hydrogen bonding
(Z)-3-(5-((5-Fluoro-2-(methoxycarbonyl)-1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid	5-Fluoro, methoxycarbonyl, propanoic acid	C₁₈H₁₆FN₂O₅S₂	439.463	Fluorine increases electronegativity; propanoic acid limits solubility
3-((5Z)-5-(5-Bromo-1-butyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-YL)propanoic acid	5-Bromo, 1-butyl, propanoic acid	C₂₁H₂₄BrN₂O₄S₂	519.463	Butyl group increases lipophilicity; shorter chain reduces bioavailability

Physicochemical Properties

• Bromine vs. Methyl Substitution: The bromine atom in the target compound increases molecular weight by ~65 g/mol compared to its non-brominated analogue ( vs. 2).
• Chain Length: The undecanoic acid chain (11 carbons) in the target compound improves logP (2.1 vs. 1.5 for benzoic acid derivatives), favoring membrane penetration over shorter-chain analogues like propanoic acid (C3) or benzoic acid (C7) derivatives .
• Stereochemistry : The (5Z)-configuration is conserved across analogues, ensuring proper spatial alignment for binding to enzymes like tyrosine kinases or bacterial dihydrofolate reductase .

Preparation Methods

Core Reaction Mechanisms

The formation of the thiazolidin-4-one nucleus generally proceeds through a three-component reaction:

• Imine formation : Reaction between an amine and an aldehyde.

• Nucleophilic attack : Thiol group from mercaptoacetic acid attacks the imine carbon.

• Cyclization : Intramolecular esterification or amidation to form the five-membered ring.

For the target compound, critical modifications include:

• Introduction of the 5-bromo-1-methyl-2-oxoindole moiety as the aldehyde component.

• Use of 11-aminoundecanoic acid to incorporate the undecanoic acid chain.

• Stereochemical control to achieve the (5Z)-configuration.

Synthesis of 5-Bromo-1-Methyl-2-Oxoindole-3-Carbaldehyde

The indole fragment serves as the aldehyde component in the cyclocondensation step. Its synthesis involves:

Methylation of 5-Bromoindole

• Starting material : 5-Bromoindole.

• Methylation : Treatment with methyl iodide in the presence of a base (e.g., NaH) to introduce the 1-methyl group.

• Oxidation : Conversion of the indole to 2-oxoindole using oxidizing agents like pyridinium chlorochromate (PCC).

• Formylation : Vilsmeier-Haack reaction to install the 3-carbaldehyde group.

Reaction conditions :

• Methylation: Dry THF, 0°C to room temperature, 12 hours.

• Oxidation: Dichloromethane, PCC, 4 hours.

• Formylation: DMF/POCl₃, 60°C, 6 hours.

Preparation of 11-Aminoundecanoic Acid

The undecanoic acid chain is introduced via 11-aminoundecanoic acid, synthesized through:

Gabriel Synthesis

• Starting material : Undecylenic acid.

• Bromination : HBr addition to the double bond.

• Ammonolysis : Reaction with hexamethylenetetramine to form the amine.

• Hydrolysis : Acidic hydrolysis to yield 11-aminoundecanoic acid.

Optimization notes :

• Protection of the carboxylic acid group (e.g., methyl ester) during amination prevents side reactions.

• Purification via recrystallization in ethanol/water (yield: 68–72%).

Cyclocondensation to Form the Thiazolidin-4-One Core

Three-Component Reaction

Reactants :

• 5-Bromo-1-methyl-2-oxoindole-3-carbaldehyde.

• 11-Aminoundecanoic acid (methyl ester).

• Mercaptoacetic acid.

Catalytic systems :

• Bi(SCH₂COOH)₃ : Enhances reaction rate under solvent-free conditions (yield: 78–85%).

• Ultrasound irradiation : Reduces reaction time from 24 hours to 45 minutes (yield: 88%).

Conditions :

• Solvent-free, 70°C, 6 hours.

• Post-reaction ester hydrolysis (5% NaOH, 2 hours) to free the carboxylic acid.

Stereochemical Control for (5Z)-Configuration

The exo-methylene group’s Z-configuration is achieved through:

• Kinetic control : Rapid reaction rates favor the Z-isomer.

• Catalytic additives : Use of DABCO or triethylamine to stabilize the transition state.

Verification :

• NMR spectroscopy (coupling constants between vinyl protons).

• X-ray crystallography (for crystalline derivatives).

Data Tables

Table 1: Comparative Analysis of Synthetic Routes

Method	Catalyst	Conditions	Yield (%)	Reference
Solvent-free	Bi(SCH₂COOH)₃	70°C, 6 hours	78–85
Ultrasound-assisted	None	45 minutes, 40°C	88
Microwave irradiation	Zeolite 5A	200 W, 15 minutes	92

Table 2: Key Spectral Data for Intermediate Compounds

Compound	IR (cm⁻¹)	¹H NMR (δ, ppm)	MS (m/z)
5-Bromo-1-methyl-2-oxoindole-3-carbaldehyde	1720 (C=O)	10.2 (s, CHO), 3.9 (s, CH₃)	279.1
11-Aminoundecanoic acid methyl ester	3350 (NH₂)	2.3 (t, CH₂COO), 1.2–1.6 (m, CH₂)	229.3

Challenges and Optimization Strategies

• Solubility issues : The undecanoic acid chain necessitates polar aprotic solvents (e.g., DMF) for homogenization.

• Byproduct formation : Use of molecular sieves or activated charcoal during workup improves purity.

• Scale-up limitations : Continuous-flow reactors coupled with microwave irradiation enhance reproducibility .

Q & A

Q. What are the key structural features of the compound, and how do they influence reactivity?

The compound features a Z-configuration thiazolidinone ring fused to a 5-bromo-1-methyl-2-oxoindole moiety, connected via an 11-carbon undecanoic acid chain. The thiazolidinone’s 2-thioxo and 4-oxo groups enhance electrophilicity, enabling nucleophilic substitution or cycloaddition reactions. The bromine atom on the indole ring provides a site for cross-coupling reactions (e.g., Suzuki-Miyaura) . The undecanoic acid chain may facilitate membrane permeability in biological studies .

Q. What are standard synthetic routes for this compound?

A typical synthesis involves:

Condensation : React 5-bromo-1-methylindole-2,3-dione with thiazolidine-2,4-dione derivatives under acidic conditions (e.g., acetic acid with sodium acetate) to form the thiazolidinone-indole core .

Alkylation : Introduce the undecanoic acid chain via nucleophilic substitution using 11-bromoundecanoic acid or its activated ester .

Purification : Recrystallization from acetic acid or column chromatography (silica gel, CH₂Cl₂/MeOH) is used to isolate the Z-isomer .

Q. How is the compound characterized for purity and structural confirmation?

• Spectroscopy : ¹H/¹³C NMR (confirm Z-configuration via coupling constants and NOE effects), FT-IR (C=O and C=S stretches at ~1700 cm⁻¹ and ~1200 cm⁻¹, respectively) .
• Mass Spectrometry : High-resolution ESI-MS to verify the molecular ion peak (m/z 460.149 ).
• HPLC : Reverse-phase C18 column (ACN/water gradient) to assess purity (>95%) .

Advanced Research Questions

Q. How can computational methods optimize reaction conditions for synthesis?

Quantum mechanical calculations (e.g., DFT at the B3LYP/6-31G* level) can model transition states to predict regioselectivity in cyclization steps. Molecular dynamics simulations assess solvent effects (e.g., acetic acid vs. DMF) on reaction yields. ICReDD’s integrated computational-experimental workflows (e.g., reaction path searches) reduce trial-and-error by identifying optimal catalysts or temperatures .

Q. How do structural modifications impact biological activity?

A structure-activity relationship (SAR) study comparing analogs reveals:

Derivative	Modification	Biological Activity	Source
Parent compound	5-Bromo, 11-carbon chain	Moderate kinase inhibition
Shorter chain (C5)	Reduced hydrophobicity	Lower cellular uptake
Non-brominated indole	Loss of halogen	Decreased binding affinity
Thiazolidinone → oxazolidinone	O instead of S	Altered redox activity

Q. How can contradictions in biological data be resolved?

Discrepancies in reported IC₅₀ values (e.g., kinase inhibition vs. cytotoxicity) may arise from assay conditions. To address this:

• Use orthogonal assays (e.g., SPR for binding affinity vs. cell viability assays).
• Control for thiol-reactive intermediates (common in thiazolidinones) using glutathione quenching .
• Validate target engagement via CETSA (cellular thermal shift assay) .

Q. What strategies improve stability in aqueous solutions?

The compound’s thioxo group is prone to hydrolysis. Stabilization methods include:

• pH control : Buffers at pH 6–7 (prevents base-catalyzed degradation).
• Lyophilization : Formulate with cyclodextrins (e.g., HP-β-CD) to enhance shelf life .
• Protective groups : Temporarily replace the thioxo with a tert-butylthio group during storage .

Q. How is the compound’s mechanism of action validated in cellular models?

• Knockdown/overexpression : CRISPR-Cas9 knockout of putative targets (e.g., kinases) to confirm on-target effects.
• Metabolic labeling : Use ¹⁴C-labeled undecanoic acid to track intracellular distribution .
• Proteomics : SILAC-based profiling to identify binding partners .